Cas no 1037130-83-8 (1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile
• CAS No: 1037130-83-8
• MF: C₁₂H₁₁Cl₂N
• MW: 240.128441095352
• MDL: MFCD11041469
• CID: 4559605
• Update Time: 2025-11-06

1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile

• MDL： MFCD11041469
• Inchi： 1S/C12H11Cl2N/c13-9-4-3-5-10(14)11(9)12(8-15)6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： XVNLTKNIZUMKNH-UHFFFAOYSA-N
• SMILES： C1(C2=C(Cl)C=CC=C2Cl)(C#N)CCCC1

Additional information on 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile

Research Brief on 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile (CAS: 1037130-83-8): Recent Advances and Applications

1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile (CAS: 1037130-83-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile and its derivatives as potential inhibitors of protein kinases involved in inflammatory diseases. The researchers employed a multi-step synthetic route, starting from 2,6-dichlorobenzonitrile, to achieve high yields and purity of the target compound. The study demonstrated that the cyclopentane ring and the nitrile group play critical roles in the compound's binding affinity to the kinase active site, as confirmed by X-ray crystallography and molecular docking studies.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of the transient receptor potential (TRP) channels, which are implicated in pain and neuroinflammatory disorders. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile exhibits selective antagonistic activity against TRPV1, a channel associated with chronic pain. This finding opens new avenues for the development of non-opioid analgesics with reduced side effects.

Further research has also explored the compound's role in the synthesis of agrochemicals. A 2024 report in the Journal of Agricultural and Food Chemistry highlighted its use as a precursor for novel herbicides with improved environmental safety profiles. The study emphasized the compound's structural versatility, which allows for the introduction of various functional groups to enhance herbicidal activity while minimizing toxicity to non-target organisms.

In conclusion, 1-(2,6-Dichlorophenyl)cyclopentanecarbonitrile (CAS: 1037130-83-8) continues to be a compound of high interest in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a valuable building block for the development of new therapeutic agents and agrochemicals. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and beyond.